![molecular formula C19H12O6 B193360 5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy- CAS No. 64845-67-6](/img/structure/B193360.png)
5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-
Overview
Description
Molecular Structure Analysis
The molecular structure of “5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-” is represented by the formula C19H12O6 . The molecular weight of this compound is 336.3 .Chemical Reactions Analysis
The electrochemical reduction of 5,12-Naphthacenedione derivatives in various mediums has been investigated, revealing insights into the effects of substituent groups on reduction potentials and oxidation processes.Physical And Chemical Properties Analysis
“5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-” is a solid substance . It should be stored at 4° C . The molecular formula of this compound is C19H12O6, and it has a molecular weight of 336.3 .Scientific Research Applications
Metabolic Studies and Synthesis
- Identification of Metabolites: 5,12-Naphthacenedione derivatives, such as daunomycin and adriamycin, have been studied for their metabolites, which arise from reductive cleavage of the O-glycosidic linkage of parent drugs. These studies utilize techniques like infrared spectroscopy and high-resolution mass spectroscopy for metabolite identification (Bullock, Bruni, & Asbell, 1972).
- Synthesizing Methods: 5,12-Naphthacenedione plays a crucial role as an intermediate in synthesizing various medications, dyes, and biological reagents. Different synthesis substrates, routes, and reaction mechanisms have been extensively studied and summarized (Bai Bo, 2008).
- Convergent and Non-Convergent Synthesis: Research on the convergent and non-convergent synthesis of specific naphthacenedione derivatives, such as 4-demethoxy-daunomycinone and daunomycinone, highlights the utility of this compound in complex organic syntheses (Khanapure & Biehl, 1991).
Chemical Properties and Applications
- Luminescent Material: 5,12-Naphthacenedione derivatives have been explored as luminescent materials in organic light-emitting diodes (OLEDs), demonstrating properties like yellow fluorescence and potential applications in electro-luminescent devices (Yoon et al., 2003).
- Electrochemical Studies: The electrochemical reduction of 5,12-Naphthacenedione derivatives in various mediums has been investigated, revealing insights into the effects of substituent groups on reduction potentials and oxidation processes (Li, Caspar, & Dixon, 1980).
- Synthesis of Heterocyclic Compounds: The compound has been used in synthesizing unusual fused heterocyclic compounds, demonstrating its versatility in creating novel organic structures with potential applications in various fields (Tu et al., 2009).
Mechanism of Action
While specific details about the mechanism of action for “5,12-Naphthacenedione, 6,8,11-trihydroxy-1-methoxy-” are not available in the search results, it’s known that 5,12-Naphthacenedione derivatives have been explored as luminescent materials in organic light-emitting diodes (OLEDs), demonstrating properties like yellow fluorescence.
properties
IUPAC Name |
2,6,11-trihydroxy-7-methoxytetracene-5,12-dione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12O6/c1-25-12-4-2-3-10-13(12)19(24)15-14(17(10)22)18(23)11-7-8(20)5-6-9(11)16(15)21/h2-7,20,22,24H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFDUJWCLBWPLND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1C(=C3C(=C2O)C(=O)C4=C(C3=O)C=CC(=C4)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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